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Compound of Interest

Compound Name: Chloroacetyl bromide

Cat. No.: B8571682 Get Quote

Essential Safety and Handling Guide for
Chloroacetyl Bromide
This guide provides critical safety, handling, and disposal information for laboratory

professionals working with Chloroacetyl bromide. Adherence to these procedures is essential

for ensuring personal safety and minimizing environmental risk.

Hazard Summary
Chloroacetyl bromide is a corrosive and toxic chemical that poses significant health risks

upon exposure. It is also a lachrymator, meaning it can cause severe eye irritation and tearing.

The substance reacts violently with water, releasing toxic gases.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b8571682?utm_src=pdf-interest
https://www.benchchem.com/product/b8571682?utm_src=pdf-body
https://www.benchchem.com/product/b8571682?utm_src=pdf-body
https://www.benchchem.com/product/b8571682?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8571682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Type Description

Acute Toxicity

Toxic if inhaled, swallowed, or in contact with

skin. Causes severe irritation of the upper

respiratory system, eyes, and skin[1].

Corrosivity
Causes severe skin burns and serious eye

damage[2].

Reactivity

Reacts violently with water, bases, strong

oxidizing agents, and alcohols[1][3]. Contact

with water releases toxic and irritating hydrogen

bromide gas[1][4].

Lachrymator Substance which increases the flow of tears[2].

Personal Protective Equipment (PPE) and
Engineering Controls
A multi-layered approach combining engineering controls and robust PPE is mandatory when

handling Chloroacetyl bromide. Workplace controls are more effective than relying solely on

personal protective equipment[3].

Engineering Controls
Ventilation: All handling of Chloroacetyl bromide must be conducted in a well-ventilated

area, preferably within a certified chemical fume hood to minimize inhalation exposure[5][6].

Safety Stations: Emergency eyewash fountains and safety showers must be immediately

available in the work area[3].

Required Personal Protective Equipment
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PPE Category Specification Rationale

Eye & Face Protection

Tightly fitting safety goggles

with side-shields (conforming

to EN 166 or NIOSH

standards)[7]. A face shield

should also be worn.

Protects against splashes and

vapors that cause severe eye

damage[5].

Skin & Body Protection

Chemical-resistant, impervious

gloves (inspect prior to use)[7].

Fire/flame resistant lab coat or

coveralls[7]. Complete

protective clothing and closed-

toe shoes[5].

Prevents skin contact, which

can cause severe burns[3].

Respiratory Protection

Not typically required if work is

performed within a properly

functioning fume hood. For

spills or inadequate ventilation,

a MSHA/NIOSH-approved

supplied-air respirator with a

full facepiece operated in a

positive-pressure mode is

necessary[3].

Protects against inhalation of

toxic and corrosive vapors[3]

[4].

Operational Plan: Safe Handling and Storage
Step-by-Step Handling Protocol

Preparation: Before starting work, ensure all engineering controls are functional. Confirm that

an emergency shower and eyewash station are accessible[3]. Put on all required PPE[3][5]

[7].

Dispensing: When possible, use an automated system to pump the liquid from storage

containers to process containers[3]. All equipment used must be properly grounded[3].

Execution: Perform all manipulations within a chemical fume hood. Avoid creating mists or

vapors[7].
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Incompatible Materials: Keep Chloroacetyl bromide away from water, bases, alcohols, and

strong oxidizing agents, as violent reactions can occur[3].

Hygiene: Do not eat, drink, or smoke in the handling area[3][5]. Wash hands thoroughly with

soap and water immediately after handling is complete[3][7].

Clothing: Remove any contaminated clothing immediately and wash it before reuse[5]. Do

not allow clothing wet with the material to remain in contact with skin[6].

Storage Protocol
Store containers in a dry, cool, and well-ventilated place[5][7].

Keep containers tightly closed to prevent moisture contact[2][7]. Storage under an inert

atmosphere like nitrogen is recommended[2].

Store in a designated corrosives area, away from incompatible materials[2][3].

Ensure the storage area is locked and secure[5].

Disposal Plan
Waste Disposal

All Chloroacetyl bromide waste and contaminated materials must be treated as hazardous

waste[3].

Dispose of waste through a licensed and approved waste disposal company[8].

Do not dispose of into drains or the environment[9].

Spill Response Protocol
Evacuate: Immediately evacuate all non-essential personnel from the spill area[3][10].

Isolate & Ventilate: Isolate the leak area for at least 50 meters (150 feet) in all directions[1].

Remove all ignition sources and ensure the area is well-ventilated[3].
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Protect: Responders must wear full PPE, including respiratory protection and chemical-

impervious clothing[3][10].

Contain: Absorb the spill using a dry, inert material such as vermiculite, dry sand, or earth[3].

DO NOT USE WATER or combustible materials like cellulose-based absorbents[1][3].

Collect: Carefully collect the absorbed material and place it into a sealed, properly labeled

container for hazardous waste disposal[3].

Decontaminate: Ventilate and wash the area after the clean-up is complete[3].

Emergency Procedures: First Aid
Immediate action is required in case of any exposure. Symptoms may be delayed[10][11].

Inhalation: Move the person to fresh air immediately. If breathing is difficult, provide oxygen.

If breathing has stopped, give artificial respiration using a pocket mask with a one-way valve;

do not use the mouth-to-mouth method[2]. Seek immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing while flushing the affected area

with large amounts of water for at least 15 minutes, using a safety shower if available[6]. Call

a physician immediately[2][5].

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15-30

minutes, lifting the upper and lower eyelids occasionally[2][3]. Remove contact lenses if it is

safe to do so[2]. Seek immediate medical attention[5].

Ingestion: Rinse the mouth thoroughly with water. DO NOT induce vomiting[7]. Never give

anything by mouth to an unconscious person[7]. Call a physician or Poison Control Center

immediately[5][7].
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Property Value

CAS Number 598-21-0[7]

Molecular Weight 201.84 g/mol [1]

Boiling Point 147 - 150 °C (297 - 302 °F)

Specific Gravity 2.317 at 20°C (68°F)[1]

Appearance Colorless to light yellow liquid[4]

Odor Sharp, extremely irritating[4]

Workflow for Safe Handling of Chloroacetyl Bromide
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Caption: Workflow for the safe handling, disposal, and emergency response for Chloroacetyl
bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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